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Compound of Interest

Compound Name: 6-Formylnicotinonitrile

Cat. No.: B112262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the reaction of 6-
formylnicotinonitrile with various amines. It covers the synthesis of Schiff bases and

subsequent cyclization reactions to form diverse heterocyclic compounds with potential

applications in medicinal chemistry, particularly in the development of antimicrobial and

anticancer agents.

Introduction
6-Formylnicotinonitrile is a versatile pyridine-based building block containing a reactive

aldehyde group and a nitrile functionality. The aldehyde group readily undergoes condensation

reactions with primary amines to form Schiff bases (imines). These Schiff bases are valuable

intermediates that can be further modified or can undergo intramolecular cyclization reactions,

particularly when reacted with bifunctional amines, to generate a variety of heterocyclic

scaffolds. The resulting nitrogen-containing heterocyclic compounds are of significant interest

in drug discovery due to their wide range of biological activities, including antimicrobial and

cytotoxic effects.

This document outlines the synthesis of Schiff bases from 6-formylnicotinonitrile and their

subsequent conversion into more complex heterocyclic systems. Detailed experimental

protocols, quantitative data, and potential biological applications are presented to guide

researchers in this area.
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Reaction with Amines: Synthesis of Schiff Bases
The primary reaction of 6-formylnicotinonitrile with primary amines is a condensation reaction

that forms a carbon-nitrogen double bond, resulting in a Schiff base. This reaction is typically

carried out under mild conditions and often proceeds with high yields.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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